Cas no 628704-26-7 (Isoxazole, 5-[(aminooxy)methyl]-3-(2,3-dimethoxyphenyl)-)

• Product Name: Isoxazole, 5-[(aminooxy)methyl]-3-(2,3-dimethoxyphenyl)-
• CAS No: 628704-26-7
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 1641158
• Update Time: 2024-09-12

Isoxazole, 5-[(aminooxy)methyl]-3-(2,3-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-[(aminooxy)methyl]-3-(2,3-dimethoxyphenyl)-

• Inchi： 1S/C12H14N2O4/c1-15-11-5-3-4-9(12(11)16-2)10-6-8(7-17-13)18-14-10/h3-6H,7,13H2,1-2H3
• InChI Key： QSOCTDIKDBBIJW-UHFFFAOYSA-N
• SMILES： O1C(CON)=CC(C2=CC=CC(OC)=C2OC)=N1

Computed Properties

• Exact Mass: 250.09542

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 398.3±42.0 °C(Predicted)
• PSA: 79.74
• pka: 1.44±0.70(Predicted)